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Compound of Interest

Compound Name: 3-Amino-2-iodophenol

Cat. No.: B1374696 Get Quote

An In-depth Technical Guide to 3-Amino-2-iodophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-2-iodophenol, a valuable

intermediate in organic synthesis and medicinal chemistry. This document outlines its chemical

properties, safety information, plausible synthetic routes, and potential applications, presenting

data in a structured and accessible format for laboratory and research professionals.

Chemical and Physical Properties
3-Amino-2-iodophenol is an aromatic organic compound containing amino, iodo, and hydroxyl

functional groups. These groups contribute to its specific reactivity and potential as a building

block in the synthesis of more complex molecules.

Table 1: Physical and Chemical Properties of 3-Amino-2-iodophenol

Property Value Source

CAS Number 99968-82-8 [1][2][3]

Molecular Formula C₆H₆INO [1]

Molecular Weight 235.02 g/mol [1]

Appearance Typically a solid [1]
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Safety and Handling
It is crucial to handle 3-Amino-2-iodophenol with appropriate safety precautions in a

laboratory setting. The compound is classified as harmful if swallowed, in contact with skin, or

inhaled.

Table 2: GHS Hazard and Precautionary Statements
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Classification Code Statement

Hazard Statements H302 Harmful if swallowed.[2]

H312 Harmful in contact with skin.[2]

H332 Harmful if inhaled.[2]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[2]

P264
Wash hands and skin

thoroughly after handling.[2]

P270
Do not eat, drink or smoke

when using this product.[2]

P271
Use only outdoors or in a well-

ventilated area.[2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

P301 + P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[2]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[2]

P304 + P340

IF INHALED: Remove victim to

fresh air and keep at rest in a

position comfortable for

breathing.[2]

P330 Rinse mouth.[2]

P363
Wash contaminated clothing

before reuse.[2]
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Synthesis and Experimental Protocols
While the synthesis of 3-Amino-2-iodophenol is not as extensively documented as its

isomers, plausible synthetic routes can be devised based on established organic chemistry

principles.

Plausible Synthetic Pathways
A likely synthetic approach involves the regioselective iodination of 3-aminophenol. Careful

control of reaction conditions and the choice of iodinating agent would be critical to favor the

introduction of the iodine atom at the C-2 position.

Another potential route is a Sandmeyer-type reaction starting from a suitably substituted

aminophenol, which would involve diazotization followed by treatment with an iodide salt.

Plausible Synthetic Route 1: Direct Iodination

Plausible Synthetic Route 2: Sandmeyer-type Reaction
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Caption: Plausible synthetic pathways for 3-Amino-2-iodophenol.
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Structural Elucidation
The structure of 3-Amino-2-iodophenol can be confirmed using standard spectroscopic

methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR would show characteristic

signals for the aromatic protons, with their chemical shifts and coupling constants providing

information about their relative positions. The protons of the amino and hydroxyl groups

would also be identifiable. ¹³C NMR would provide information about the carbon skeleton.[1]

Infrared (IR) Spectroscopy: The IR spectrum would display characteristic absorption bands

for the O-H and N-H stretching vibrations of the hydroxyl and amino groups, respectively.[1]

A C-I stretching vibration would also be expected at a lower frequency.

Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the

compound with a molecular ion peak corresponding to its elemental composition.[1]

Reactivity and Potential Applications
The unique arrangement of the amino, iodo, and hydroxyl groups on the benzene ring makes

3-Amino-2-iodophenol a versatile intermediate for the synthesis of complex molecules and

heterocycles.

Amino Group: The nucleophilic amino group can undergo various reactions such as

acylation, alkylation, and diazotization. It is a key functional group for the formation of

heterocyclic rings like benzoxazoles.[1]

Iodo Group: The iodine atom can participate in cross-coupling reactions (e.g., Suzuki,

Sonogashira, Heck) to form new carbon-carbon or carbon-heteroatom bonds.

Hydroxyl Group: The phenolic hydroxyl group is acidic and can be deprotonated to form a

phenoxide, which can then undergo O-alkylation or O-acylation.

This trifunctional nature makes it a valuable scaffold in medicinal chemistry for the development

of novel therapeutic agents.
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Potential Synthetic Transformations

Resulting Structures
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Caption: Reactivity and synthetic potential of 3-Amino-2-iodophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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